Cas no 2137817-22-0 (3-methyl-4-{(oxetan-2-yl)methylcarbamoyl}butanoic acid)

• Product Name: 3-methyl-4-{(oxetan-2-yl)methylcarbamoyl}butanoic acid
• CAS No: 2137817-22-0
• MF: C₁₀H₁₇NO₄
• MW: 215.24628329277
• CID: 5609088
• PubChem ID: 165487182
• Update Time: 2025-05-26

3-methyl-4-{(oxetan-2-yl)methylcarbamoyl}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-methyl-4-{[(oxetan-2-yl)methyl]carbamoyl}butanoic acid
• 2137817-22-0
• EN300-861859
• 3-methyl-4-{(oxetan-2-yl)methylcarbamoyl}butanoic acid

• Inchi： 1S/C10H17NO4/c1-7(5-10(13)14)4-9(12)11-6-8-2-3-15-8/h7-8H,2-6H2,1H3,(H,11,12)(H,13,14)
• InChI Key： HUTRDIWPWHTIFB-UHFFFAOYSA-N
• SMILES： O1CCC1CNC(CC(C)CC(=O)O)=O

Computed Properties

• Exact Mass: 215.11575802g/mol
• Monoisotopic Mass: 215.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-methyl-4-{(oxetan-2-yl)methylcarbamoyl}butanoic acid

Professional Introduction to 3-methyl-4-{(oxetan-2-yl)methylcarbamoyl}butanoic Acid (CAS No. 2137817-22-0)

3-methyl-4-{(oxetan-2-yl)methylcarbamoyl}butanoic acid, a compound with the CAS number 2137817-22-0, represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and synthetic chemistry. The presence of both carbamoyl and oxetane functional groups makes it a versatile intermediate, offering unique reactivity that can be leveraged in various synthetic pathways.

The compound's structure, featuring a 3-methyl-4-{(oxetan-2-yl)methylcarbamoyl}butanoic acid moiety, is particularly noteworthy for its ability to participate in diverse chemical transformations. These transformations are critical for the synthesis of more complex molecules, including those intended for therapeutic use. The oxetane ring, in particular, is known for its strained three-membered cycle, which can undergo ring-opening reactions under specific conditions, facilitating the introduction of new functional groups or the formation of new bonds.

In recent years, there has been a growing interest in the development of novel carbamoyl-containing compounds due to their broad spectrum of biological activities. Carbamoyl groups are frequently incorporated into drug molecules because they can enhance binding affinity to biological targets and improve metabolic stability. The compound in question, 3-methyl-4-{(oxetan-2-yl)methylcarbamoyl}butanoic acid, exemplifies this trend by combining the advantageous properties of both carbamoyl and oxetane moieties.

One of the most compelling aspects of this compound is its potential role in the synthesis of bioactive molecules. Researchers have been exploring its utility as a building block for more complex structures, particularly in the context of small-molecule drug discovery. The flexibility offered by the oxetane ring allows for controlled modifications, enabling chemists to tailor the compound's properties to specific needs. This adaptability has made it a valuable tool in medicinal chemistry laboratories worldwide.

The synthesis of 3-methyl-4-{(oxetan-2-yl)methylcarbamoyl}butanoic acid involves several key steps that highlight its complexity and the sophistication required to produce it in high yields and purity. The process typically begins with the preparation of an oxetane derivative, which is then functionalized to introduce the carbamoyl group. The final step involves modifying the butanoic acid backbone to achieve the desired substitution pattern. Each step requires careful optimization to ensure that side reactions are minimized and that the desired product is obtained with high efficiency.

The importance of this compound cannot be overstated, especially in light of recent advancements in drug development methodologies. Techniques such as high-throughput screening and computational modeling have made it possible to rapidly identify promising candidates for further investigation. Compounds like 3-methyl-4-{(oxetan-2-yl)methylcarbamoyl}butanoic acid, with their well-defined structures and predictable reactivity patterns, are ideal candidates for these approaches.

In addition to its pharmaceutical applications, this compound has shown promise in materials science and industrial chemistry. Its unique structural features make it suitable for use as a monomer or intermediate in polymer synthesis. The ability to incorporate functional groups at specific positions on the molecule allows for the creation of polymers with tailored properties, such as enhanced biodegradability or improved mechanical strength.

The oxetane moiety, in particular, has been studied extensively for its potential in creating cross-linked networks and hydrogels. These materials are finding applications in various fields, including tissue engineering and drug delivery systems. By leveraging the reactivity of 3-methyl-4-{(oxetan-2-yl)methylcarbamoyl}butanoic acid, researchers can develop novel materials with enhanced functionality and performance.

From an academic perspective, this compound serves as an excellent model system for studying reaction mechanisms and synthetic methodologies. Its complex structure provides a rich ground for exploring various chemical transformations, including nucleophilic additions, eliminations, and rearrangements. Understanding how these reactions proceed can lead to new insights into molecular design and provide inspiration for future synthetic endeavors.

The growing body of research on derivatives of 3-methyl-4-{(oxetan-2-yl)methylcarbamoyl}butanoic acid underscores its significance in modern chemistry. Studies have demonstrated its utility in generating novel bioactive molecules with potential therapeutic applications. For instance, researchers have explored its use as a precursor for kinase inhibitors and other small molecules that target specific disease pathways. These findings highlight the compound's versatility and its potential to contribute to next-generation therapeutics.

In conclusion, 3-methyl-4-{(oxetan-2-yl)methylcarbamoyl}butanoic acid (CAS No. 2137817-22-0) is a multifaceted compound with significant implications across multiple disciplines. Its unique structural features make it a valuable tool in pharmaceutical research, materials science, and industrial chemistry. As our understanding of its properties continues to grow, so too will its applications in developing innovative solutions to global challenges.